Cas no 845790-42-3 (4-(3-iso-Propoxyphenyl)-4-oxobutyric acid)

• Product Name: 4-(3-iso-Propoxyphenyl)-4-oxobutyric acid
• CAS No: 845790-42-3
• MDL: MFCD06201691
• CID: 4660059
• Update Time: 2025-06-11

4-(3-iso-Propoxyphenyl)-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-iso-Propoxyphenyl)-4-oxobutyric acid

• MDL： MFCD06201691
• Inchi： InChI=1S/C13H16O4/c1-9(2)17-11-5-3-4-10(8-11)12(14)6-7-13(15)16/h3-5,8-9H,6-7H2,1-2H3,(H,15,16)
• InChI Key： SEQQFJKVUMGWRM-UHFFFAOYSA-N
• SMILES： CC(C)OC1=CC=CC(=C1)C(=O)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(3-iso-Propoxyphenyl)-4-oxobutyric acid

4-(3-iso-Propoxyphenyl)-4-oxobutyric acid (CAS No. 845790-42-3): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

4-(3-iso-Propoxyphenyl)-4-oxobutyric acid (CAS No. 845790-42-3) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of α-keto acids, which are known for their diverse roles in biological systems, including metabolism, signaling, and therapeutic applications.

The molecular structure of 4-(3-iso-Propoxyphenyl)-4-oxobutyric acid is characterized by a carboxylic acid group and a ketone group, both attached to a butyric acid backbone. Additionally, the presence of an iso-propoxyphenyl substituent on the aromatic ring imparts unique chemical and biological properties to this compound. The iso-propoxy group is known for its lipophilic nature, which can enhance the compound's ability to cross cell membranes and interact with various biological targets.

Recent studies have explored the potential of 4-(3-iso-Propoxyphenyl)-4-oxobutyric acid in various therapeutic areas. One notable application is its use as a potential anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that 4-(3-iso-Propoxyphenyl)-4-oxobutyric acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(3-iso-Propoxyphenyl)-4-oxobutyric acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property makes it a promising candidate for developing novel therapeutic agents targeting oxidative stress-related conditions.

In the context of drug discovery, the structural flexibility of 4-(3-iso-Propoxyphenyl)-4-oxobutyric acid allows for the synthesis of various derivatives with enhanced biological activities. For instance, modifications to the iso-propoxy group or the aromatic ring can lead to compounds with improved pharmacokinetic profiles and higher selectivity towards specific biological targets. This versatility has led to ongoing research aimed at optimizing the structure of this compound for specific therapeutic applications.

The synthesis of 4-(3-iso-Propoxyphenyl)-4-oxobutyric acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 3-isopropoxybenzaldehyde with an appropriate ketone followed by oxidation to form the desired α-keto acid. The choice of reagents and reaction conditions plays a crucial role in achieving high yields and purity levels, making this compound suitable for further biological evaluation.

In conclusion, 4-(3-iso-Propoxyphenyl)-4-oxobutyric acid (CAS No. 845790-42-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound holds significant promise for addressing unmet medical needs in various disease areas.